Cas no 1803878-11-6 (2-Fluoro-4-iodo-5-nitropyridine)

• Product Name: 2-Fluoro-4-iodo-5-nitropyridine
• CAS No: 1803878-11-6
• MF: C₅H₂FIN₂O₂
• MW: 267.984456539154
• CID: 4905391
• Update Time: 2025-05-24

2-Fluoro-4-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-iodo-5-nitropyridine

• Inchi： 1S/C5H2FIN2O2/c6-5-1-3(7)4(2-8-5)9(10)11/h1-2H
• InChI Key： WGIXWKMIYNNQJG-UHFFFAOYSA-N
• SMILES： IC1C=C(N=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 2-Fluoro-4-iodo-5-nitropyridine

Recent Advances in the Application of 2-Fluoro-4-iodo-5-nitropyridine (CAS: 1803878-11-6) in Chemical Biology and Pharmaceutical Research

2-Fluoro-4-iodo-5-nitropyridine (CAS: 1803878-11-6) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique reactivity profile and potential for selective functionalization. Recent studies highlight its growing importance in the synthesis of targeted therapeutics, particularly in the development of kinase inhibitors and radiopharmaceuticals. This compound's distinct electronic properties, conferred by the fluorine and nitro substituents, enable precise control over cross-coupling reactions, making it a valuable intermediate for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized the iodine moiety at the 4-position for efficient Suzuki-Miyaura couplings with various boronic acids, yielding a library of compounds with improved selectivity profiles. The electron-withdrawing nitro group at the 5-position was found to significantly influence the binding affinity by modulating the electron density of the pyridine ring, as confirmed by X-ray crystallography studies of inhibitor-protein complexes.

In radiopharmaceutical applications, 2-Fluoro-4-iodo-5-nitropyridine has shown promise as a precursor for ¹⁸F-labeled PET tracers. A recent breakthrough reported in Nuclear Medicine and Biology (2024) described a novel one-pot radiofluorination strategy that leverages the compound's reactivity to achieve high radiochemical yields (>85%) and excellent molar activity (≥50 GBq/μmol). This advancement addresses previous challenges in the radiosynthesis of pyridine-based tracers and opens new possibilities for neurodegenerative disease imaging.

The compound's safety profile and pharmacokinetic properties have also been investigated in preclinical studies. Toxicological assessments (2023) revealed favorable in vitro metabolic stability in human liver microsomes (t_1/2 > 60 minutes) and moderate plasma protein binding (75-82%), suggesting potential for further drug development. However, researchers note that the nitro group may contribute to cytochrome P450 inhibition, requiring structural optimization for clinical translation.

Emerging applications in chemical biology include its use as a click chemistry handle for bioorthogonal labeling. The iodine substituent enables efficient Sonogashira couplings with terminal alkynes, while the fluorine atom serves as a ¹⁹F NMR reporter. This dual functionality was recently exploited in a Nature Chemical Biology study (2024) to track protein-ligand interactions in real-time using ¹⁹F NMR spectroscopy, providing new insights into allosteric modulation mechanisms.

Ongoing research focuses on expanding the compound's utility through continuous-flow chemistry approaches. A 2024 ACS Catalysis report detailed a microwave-assisted protocol that reduces reaction times from hours to minutes while maintaining excellent regioselectivity. This technological advancement significantly improves the scalability of derivatives for high-throughput screening programs in drug discovery.

In conclusion, 2-Fluoro-4-iodo-5-nitropyridine (1803878-11-6) continues to demonstrate remarkable versatility across multiple pharmaceutical research domains. Its unique structural features enable diverse chemical transformations that are driving innovation in drug discovery, radiopharmaceutical development, and chemical biology tools. Future research directions likely include further optimization of its physicochemical properties and exploration of new therapeutic applications through structure-based drug design approaches.